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Get Quote

Fuzlocillin is a semisynthetic acylureidopenicillin antibiotic with the molecular formula C₂₅H₂₆N₆O₈S and a

molecular weight of 570.6 g/mol [1] [2]. Its systematic IUPAC name is (2S,5R,6R)-6-[[(2R)-2-[[3-[(E)-

furan-2-ylmethylideneamino]-2-oxoimidazolidine-1-carbonyl]amino]-2-(4-

hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid [2].

The molecule contains a β-lactam ring and a unique cyclic acylureido-furan side chain, which is responsible

for its enhanced activity against resistant bacterial strains, particularly Pseudomonas aeruginosa [2]. The

table below summarizes its key identifiers.

Table: Key Identifiers for Fuzlocillin

Property Details

CAS Number 61835-48-1 [2]

Molecular
Formula

C₂₅H₂₆N₆O₈S [1] [2]

Molecular
Weight

570.6 g/mol [2]

IUPAC Name (2S,5R,6R)-6-[[(2R)-2-[[3-[(E)-furan-2-ylmethylideneamino]-2-oxoimidazolidine-1-

carbonyl]amino]-2-(4-hydroxyphenyl)acetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-
azabicyclo[3.2.0]heptane-2-carboxylic acid [2]
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Property Details

Mechanism of
Action

Binds to and inactivates Penicillin-Binding Proteins (PBPs), inhibiting bacterial cell
wall synthesis and leading to cell lysis [2]

Potential Synthesis and Preparation Strategies

While explicit protocols for Fuzlocillin are not available in the search results, general principles for

synthesizing semisynthetic penicillins can be inferred.

Core Starting Material: The synthesis begins with 6-aminopenicillanic acid (6-APA), the

fundamental scaffold for all semisynthetic penicillins [2].
Key Structural Modification: The distinguishing acylureido-furan side chain is introduced at the 6-

position of the penicillanic acid core through acylation reactions [2]. This step requires precise control
of reaction conditions to maintain the integrity of the sensitive β-lactam ring.

Purification Techniques: Common techniques like crystallization or chromatography are used to
isolate the pure final product from reaction by-products [2].

Inferred Experimental Workflow

Based on the general synthesis strategy, the preparation of Fuzlocillin likely follows a multi-step pathway.

The diagram below outlines this inferred logical workflow.
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Considerations for Laboratory Preparation
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When developing a laboratory protocol, consider these factors informed by general lyophilization and

penicillin handling practices [3] [2]:

Solvent Systems: The process may use a mixture of organic solvents. Patents for similar antibiotics
mention using combinations like ethyl acetate and ethanol, or acetone [4] [5]. The choice of solvent is

critical for dissolution and crystallization.
Lyophilization (Freeze-Drying): This is a common technique to produce a stable powder. The

process involves freezing the solution and then applying a vacuum to remove the solvent via
sublimation [3]. This is particularly useful for heat-sensitive compounds like penicillins.

Stability and Handling: The β-lactam ring is susceptible to hydrolysis and degradation by β-
lactamase enzymes [2]. Work should be conducted under anhydrous conditions as much as possible,

and the final product should be stored in a cool, dry environment.

Information Gaps and Further Research

Detailed Reaction Conditions: Specific information on catalysts, molar ratios, temperature, and

pressure for the coupling reaction is not available.
Analytical Data for Intermediates: Lack of characterization data (e.g., NMR, MS) for synthesis

intermediates makes pathway validation difficult.
Yield Optimization: No data is available on reaction yields or strategies for optimization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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